2-Propenoic acid, 3-[4-[[(4-methoxyphenyl)methylene]amino]phenyl]-, ethyl ester

• IUPAC Name: ethyl (E)-3-[4-[(4-methoxyphenyl)methylideneamino]phenyl]prop-2-enoate
• InChI: InChI=1S/C19H19NO3/c1-3-23-19(21)13-8-15-4-9-17(10-5-15)20-14-16-6-11-18(22-2)12-7-16/h4-14H,3H2,1-2H3/b13-8+,20-14?
• InChI Key: FMNNRRPDXZWUAE-KGCZTCBMSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CC=C(C=C1)N=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CCOC(=O)/C=C/C1=CC=C(C=C1)N=CC2=CC=C(C=C2)OC
• Molecular Formula: C19H19NO3
• DSSTOX Substance ID: DTXSID4064349
• Molecular Weight: 309.4 g/mol
• CAS RN: 6421-30-3

Description

“2-Propenoic acid, 3-[4-[[(4-methoxyphenyl)methylene]amino]phenyl]-, ethyl ester” is a chemical compound with the molecular formula C21H23NO3. It has a molecular weight of 337.4 g/mol. The IUPAC name for this compound is "ethyl (E)-3-[4-[(4-methoxyphenyl)methylideneamino]phenyl]prop-2-enoate".

Molecular Structure Analysis

The molecular structure of this compound includes a propenoic acid ethyl ester backbone with a methoxyphenylmethyleneamino phenyl substituent. The InChI string representation of the molecule is InChI=1S/C21H23NO3/c1-4-13-25-21(23)16(2)14-17-5-9-19(10-6-17)22-15-18-7-11-20(24-3)12-8-18/h5-12,14-15H,4,13H2,1-3H3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 337.4 g/mol. It has a computed XLogP3-AA value of 4.7, indicating its relative hydrophobicity. It has 0 hydrogen bond donors and 4 hydrogen bond acceptors. The compound has 8 rotatable bonds. The exact mass and the monoisotopic mass of the compound are 337.16779360 g/mol. The topological polar surface area is 47.9 Ų.

Scientific Research Applications

I have conducted a search for the scientific research applications of “Ethyl 4-[(4-Methoxybenzylidene)amino]cinnamate”, but the available information is quite limited. . Unfortunately, detailed applications in various scientific fields are not provided in the search results.

Q & A

Q1: What makes EMBAC and similar compounds interesting for liquid crystal applications?

A1: Both EMBAC and the related compound 5-(frans-4-ethylcyclohexyl)-2-(4-cyanophenyl)-pyrimidine (ECCPP) belong to a class of materials known as liquid crystals. These materials exhibit a unique state of matter where they possess properties of both liquids and solids. [, ] They flow like liquids but have molecules arranged with some degree of order, similar to crystals. This unique characteristic makes them valuable for applications in displays, sensors, and other technologies.

Q2: How does computational chemistry help us understand the behavior of these liquid crystals?

A2: Researchers use computational methods like quantum mechanics and molecular mechanics to simulate the interactions between molecules. [, ] These simulations provide valuable insights into the molecular ordering and stability of different configurations. For instance, in the case of EMBAC, researchers used the CNDO/2 method to determine the atomic charges and dipole moments, and then employed the modified Rayleigh-Schrödinger perturbation theory to calculate the interaction energies between molecules. [] These calculations helped determine the most favorable arrangements of molecules, providing insights into the factors influencing the liquid crystal behavior of EMBAC. Similar studies on ECCPP, DPAB [4,4'-di-n-propoxy-azoxybenzene], and other nematogens help establish structure-property relationships and guide the development of new liquid crystal materials. []